Cas no 1329871-19-3 (2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride)

2-(Methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride is a chemically synthesized compound featuring a benzamide core with a methylsulfanyl substituent, linked to a piperazine sulfonamide moiety. Its structural complexity confers potential bioactivity, particularly in receptor modulation, owing to the presence of the phenylethylpiperazine group. The hydrochloride salt form enhances solubility and stability, facilitating handling and formulation. This compound may serve as a valuable intermediate or pharmacophore in medicinal chemistry research, particularly in the development of CNS-targeting agents. Its sulfonamide and benzamide functionalities suggest possible applications in enzyme inhibition or ligand-receptor interaction studies. Further characterization is recommended to confirm its pharmacological profile.
2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride structure
1329871-19-3 structure
Product Name:2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride
CAS No:1329871-19-3
MF:C22H30ClN3O3S2
MW:484.074902057648
CID:5961085
PubChem ID:16881330
Update Time:2025-05-19

2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride
    • 2-methylsulfanyl-N-[2-[4-(2-phenylethyl)piperazin-1-yl]sulfonylethyl]benzamide:hydrochloride
    • 2-(methylthio)-N-(2-((4-phenethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride
    • F5005-0212
    • 2-methylsulfanyl-N-[2-[4-(2-phenylethyl)piperazin-1-yl]sulfonylethyl]benzamide;hydrochloride
    • VU0628235-1
    • 2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
    • 1329871-19-3
    • AKOS026684766
    • Inchi: 1S/C22H29N3O3S2.ClH/c1-29-21-10-6-5-9-20(21)22(26)23-12-18-30(27,28)25-16-14-24(15-17-25)13-11-19-7-3-2-4-8-19;/h2-10H,11-18H2,1H3,(H,23,26);1H
    • InChI Key: DNOSTVONDVPZLH-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1SC)(=O)NCCS(N1CCN(CCC2C=CC=CC=2)CC1)(=O)=O.Cl

Computed Properties

  • Exact Mass: 483.1417119g/mol
  • Monoisotopic Mass: 483.1417119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 624
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5005-0212-2μmol
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
2μmol
$57.0 2023-09-10
Life Chemicals
F5005-0212-5μmol
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
5μmol
$63.0 2023-09-10
Life Chemicals
F5005-0212-10μmol
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
10μmol
$69.0 2023-09-10
Life Chemicals
F5005-0212-20μmol
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
20μmol
$79.0 2023-09-10
Life Chemicals
F5005-0212-1mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
1mg
$54.0 2023-09-10
Life Chemicals
F5005-0212-2mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
2mg
$59.0 2023-09-10
Life Chemicals
F5005-0212-3mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
3mg
$63.0 2023-09-10
Life Chemicals
F5005-0212-4mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
4mg
$66.0 2023-09-10
Life Chemicals
F5005-0212-5mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
5mg
$69.0 2023-09-10
Life Chemicals
F5005-0212-10mg
2-(methylsulfanyl)-N-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)benzamide hydrochloride
1329871-19-3
10mg
$79.0 2023-09-10

Additional information on 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride

Introduction to 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride (CAS No. 1329871-19-3) and Its Significance in Modern Chemical Biology

2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride, identified by the CAS number 1329871-19-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its relevance to the development of novel therapeutic agents. The compound’s unique chemical composition, featuring a benzamide core substituted with a methylsulfanyl group and a piperazine moiety linked through a sulfonyl ethyl chain, positions it as a candidate for further exploration in drug discovery and mechanism-based studies.

The benzamide functional group is well-documented for its role in medicinal chemistry, often serving as a pharmacophore in bioactive molecules. Its presence in 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride suggests potential interactions with biological targets such as proteases and receptors, which are pivotal in various disease mechanisms. The methylsulfanyl group, on the other hand, may contribute to the compound’s solubility and metabolic stability, factors that are critical for its pharmacokinetic profile. Together with the piperazine scaffold, which is frequently encountered in CNS-active drugs due to its ability to cross the blood-brain barrier, this compound exhibits a multifaceted structural design that warrants detailed investigation.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such molecules with high precision. In the case of 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride, computational studies have suggested that its interaction with target proteins could be mediated through hydrogen bonding networks involving the amide carbonyl and the sulfonyl oxygen atoms. These interactions are complemented by hydrophobic interactions between the aromatic rings of the benzamide moiety and the piperazine ring, which may enhance binding affinity. Such insights are invaluable for optimizing the compound’s pharmacological properties and for designing derivatives with improved efficacy.

The synthesis of 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride presents challenges due to its complex architecture, necessitating multi-step synthetic routes with careful control over reaction conditions. The introduction of the sulfonyl ethyl chain requires precise functional group transformations, while maintaining regioselectivity is crucial to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have streamlined these processes, making it feasible to produce this compound on a scalable basis. These developments are essential for conducting thorough pharmacological evaluations and for advancing preclinical studies.

In vitro studies have begun to unravel the biological profile of 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride, revealing potential activities relevant to neurological disorders and inflammatory conditions. Initial assays have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Additionally, its interaction with enzymes involved in inflammation pathways suggests that it may have therapeutic benefits in conditions such as arthritis or neuroinflammation. These findings align with emerging research trends that emphasize the development of multifunctional agents capable of modulating multiple targets simultaneously.

The role of piperazine derivatives in medicinal chemistry cannot be overstated, given their extensive history as pharmacological intermediates. The presence of the 4-substituted piperazine moiety in 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride underscores its potential as a scaffold for developing next-generation therapeutics. Piperazine-based compounds have been successfully employed in treating a wide range of disorders, from antipsychotic medications to antihistamines, highlighting their versatility and therapeutic promise. The incorporation of additional functional groups into this scaffold allows for fine-tuning of biological activity while maintaining structural integrity.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Modern computational tools enable virtual screening of vast chemical libraries to identify promising candidates like 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride, streamlining the drug discovery pipeline. By integrating experimental data with predictive models, researchers can accelerate the identification of compounds with optimal pharmacokinetic profiles and minimal off-target effects. This interdisciplinary approach is essential for translating basic chemical biology insights into tangible therapeutic benefits.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating formulation into oral or injectable dosage forms suitable for clinical trials. Solubility is a critical parameter that influences bioavailability and therapeutic efficacy; thus, optimizing salt forms is an integral part of pharmaceutical development. Furthermore, stability studies under various storage conditions are necessary to ensure that 2-(methylsulfanyl)-N-(2-{4-(2-phenylethyl)piperazin-1-ylsulfonyl}ethyl)benzamide hydrochloride maintains its integrity throughout manufacturing processes and shelf life.

Future research directions may explore analogues of this compound designed to enhance specific pharmacological properties or reduce potential side effects. For instance, modifications to the aromatic ring or sulfonamide moiety could alter binding affinity or metabolic clearance rates. Additionally, exploring prodrug strategies might improve bioavailability or targeted delivery systems. Such investigations will be guided by structural insights gained from crystallographic studies or molecular dynamics simulations.

The broader implications of studying compounds like 1329871-19-3 extend beyond individual drug development; they contribute to our fundamental understanding of molecular recognition processes at the atomic level. By deciphering how these molecules interact with biological targets at high resolution, we can gain insights into disease pathogenesis and develop more rational approaches to therapy. This knowledge is transferable across disciplines within chemical biology and pharmaceutical sciences.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd